Cas no 11042-64-1 (γ-Oryzanol)

• Product Name: γ-Oryzanol
• CAS No: 11042-64-1
• MF: C₄₀H₅₈O₄
• MW: 602.886132717133
• MDL: MFCD23989326
• CID: 48700
• PubChem ID: 87574175
• Update Time: 2025-12-15

γ-Oryzanol Chemical and Physical Properties

Names and Identifiers

• gamma-Oryzanol
• gamma-oz
• gammariza
• hi-z
• oliver
• γ-Oryzanol
• AMMA-ORYZANOL
• WAKO156-02831
• Oryzanol
• Caclate
• Gu Weisu
• g-Oryzanol
• Gammajust 50
• gamma.-Orizanol ,Oryzanol
• 谷维素（伽玛谷维素）
• oz
• gamma Oryzanol
• Gamma oryzanol [JAN]
• 3PQR2YON9T
• gamma-Orizanol
• FODTZLFLDFKIQH-FSVGXZBPSA-N
• Cycloartenol ferulate
• gamma Oryzanol (JAN)
• DSSTox_CID_1084
• DSSTox_RID_75932
• DSSTox_GSID_21084
• Oryzanol A
• Cycloartenyl ferulate
• Cycloartenol ferulic acid ester
• gamma-Oryzanol (TN)
• 3-O-Ferulylcycloartenol
• Hi-Z (TN)
• Cycloartenol, trans-ferulate
• s3957
• 9,19-CYCLO-9.BETA.-LANOST-24-EN-3.BETA.-OL, 4-HYDROXY-3-METHOXYCINNAMATE
• y-Oryzanol
• NCGC00181756-01
• AKOS016339566
• 9,19-Cyclolanost-24-en-3-ol, 3-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (3.beta.)-
• Ferulic acid cycloartenol ester
• 21238-33-5
• AKOS040757309
• Tox21_112482_1
• E88692
• CAS-11042-64-1
• Q27257875
• CHEBI:32345
• 11042-64-1
• ORYZANOL A [MI]
• BDBM50483936
• CINNAMIC ACID, 4-HYDROXY-3-METHOXY-, 9,19-CYCLO-9.BETA.-LANOST-24-EN-3.BETA.-YL ESTER
• [(1S,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-6-methylhept-5-en-2-yl]-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• SST9XCL51M
• Tox21_112482
• 9,19-CYCLOLANOST-24-EN-3-OL, 3-(4-HYDROXY-3-METHOXYPHENYL)-2-PROPENOATE, (3.BETA.)-
• gamma -Oryzanol
• EINECS 244-285-1
• HY-125938
• CHEMBL388595
• CCRIS 4251
• J-002421
• 286011-27-6
• 9,19-CYCLOLANOST-24-EN-3-OL, 3-((2E)-3-(4-HYDROXY-3-METHOXYPHENYL)-2-PROPENOATE), (3.BETA.)-
• UNII-3PQR2YON9T
• 9,19-CYCLO-9.BETA.-LANOST-24-EN-3.BETA.-OL 4-HYDROXY-3-METHOXYCINAMATE
• CS-0103198
• Cycloartenol Trans-Ferulate
• CYCLOARTENYL FERULATE [INCI]
• CCG-270201
• SCHEMBL718726
• 9,19-Cyclo-9beta-lanost-24-en-3beta-ol 4-hydroxy-3-methoxycinamate
• 9,19-CYCLOLANOST-24-EN-3-OL, (2E)-3-(4-HYDROXY-3-METHOXYPHENYL)-2-PROPENOATE, (3.BETA.)-
• D01221
• (3beta)-9,19-Cyclolanost-24-en-3-yl 4-hydroxy-3-methoxycinnamate
• UNII-SST9XCL51M
• FT-0626619
• 9,19-cyclolanost-24-en-3-yl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• BCP13528
• DTXSID20860087
• (c)(3/4)-Oryzanol;Gamma Oryzanol
• AKOS030228301
• [7,7,12,16-Tetramethyl-15-(6-methylhept-5-en-2-yl)-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• DA-52220

• MDL： MFCD23989326
• Inchi： 1S/C40H58O4/c1-26(2)10-9-11-27(3)29-18-20-38(7)33-16-15-32-36(4,5)34(19-21-39(32)25-40(33,39)23-22-37(29,38)6)44-35(42)17-13-28-12-14-30(41)31(24-28)43-8/h10,12-14,17,24,27,29,32-34,41H,9,11,15-16,18-23,25H2,1-8H3/b17-13+/t27-,29-,32+,33+,34+,37-,38+,39-,40+/m1/s1
• InChI Key： FODTZLFLDFKIQH-FSVGXZBPSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC/C=C(\C)/C)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 602.43400
• Monoisotopic Mass: 602.43351033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: White to off white powder or crystalline powder
• Density: 0.9751 (rough estimate)
• Melting Point: 135-137 ºC
• Boiling Point: 571.92°C (rough estimate)
• Refractive Index: 1.4760 (estimate)
• PSA: 55.76000
• LogP: 10.14740
• Merck: 6886
• Solubility: It is soluble in organic solvents such as methanol, ethanol, acetone, ether, chloroform and benzene, soluble in vegetable oil and its mixture with petroleum ether, slightly soluble in alkaline water, insoluble in water, soluble in alkaline methanol and ethanol solutions, insoluble in acidic methanol or ethanol.

γ-Oryzanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H310
• Warning Statement： P262-P264-P270-P280-P302+P352+P310+P361+P364-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG II
• RTECS：RN0050000
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on γ-Oryzanol

γ-Oryzanol: A Comprehensive Overview of Its Chemical Profile and Therapeutic Applications

γ-Oryzanol, a naturally occurring mixture of ferulic acid esters and steryl ferulates, is primarily derived from rice bran oil. This compound has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its diverse biological activities. With a CAS number of 11042-64-1, γ-Oryzanol has been extensively studied for its potential therapeutic benefits, ranging from anti-inflammatory and antioxidant effects to its role in managing menopausal symptoms and improving athletic performance. This article provides an in-depth exploration of γ-Oryzanol's chemical structure, pharmacological mechanisms, recent research findings, and its applications in modern medicine.

The chemical composition of γ-Oryzanol is complex, consisting mainly of ferulic acid esters of steryl ferulates. Ferulic acid, a key component, is a hydroxycinnamic acid found in plant cell walls, while steryl ferulates are esters formed between sterols and ferulic acid. The exact ratio of these components can vary depending on the source and extraction method. The molecular formula of γ-Oryzanol can be represented as C₄₀H₆₀O₁₂, reflecting its complex structure. This intricate composition contributes to its multifaceted biological activities, making it a subject of intense scientific interest.

Recent studies have highlighted the potent antioxidant properties of γ-Oryzanol. Antioxidants are crucial in neutralizing reactive oxygen species (ROS) that can cause oxidative stress, leading to various chronic diseases. Research published in Free Radical Biology and Medicine demonstrates that γ-Oryzanol can scavenge ROS and inhibit the production of inflammatory mediators. This mechanism is particularly relevant in conditions such as arthritis and cardiovascular diseases, where oxidative stress plays a significant role.

In addition to its antioxidant effects, γ-Oryzanol has been investigated for its potential role in managing menopausal symptoms. Menopause is often accompanied by hot flashes, night sweats, and mood disturbances, which can significantly impact the quality of life for women. A study published in the Journal of Clinical Endocrinology & Metabolism suggests that γ-Oryzanol may help alleviate these symptoms by modulating estrogen receptors and reducing the frequency and severity of hot flashes. This finding underscores the therapeutic potential of γ-Oryzanol in women experiencing menopausal transitions.

The anti-inflammatory properties of γ-Oryzanol have also been explored extensively. Inflammation is a key factor in numerous chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Research indicates that γ-Oryzanol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the British Journal of Nutrition further supports this by demonstrating that dietary supplementation with γ-Oryzanol reduces inflammatory markers in patients with rheumatoid arthritis. These findings highlight the potential of γ-Oryzanol as an adjunct therapy for managing inflammatory conditions.

Beyond its therapeutic applications, γ-Oryzanol has shown promise in enhancing athletic performance. Exercise-induced muscle damage can lead to soreness and reduced performance, which can be mitigated by antioxidants like γ-Oryzanol. Research published in Applied Physiology, Nutrition, and Metabolism suggests that supplementation with γ-Oryzanol can reduce muscle damage markers and improve recovery time after intense exercise. This effect is attributed to its ability to neutralize exercise-induced oxidative stress and reduce inflammation.

The pharmacokinetics of γ-Oryzanol have also been studied to understand its absorption, distribution, metabolism, and excretion (ADME) profile. Research indicates that γ-Oryzanol is well-absorbed after oral administration but has a relatively short half-life due to rapid metabolism. However, its metabolites may still exert therapeutic effects due to their bioactivity. Understanding these pharmacokinetic properties is crucial for optimizing dosing regimens and maximizing therapeutic efficacy.

The safety profile of γ-Oryzanol has been evaluated through numerous clinical trials and animal studies. These studies suggest that γ-Oryzanol is generally well-tolerated at recommended doses with minimal side effects. However, as with any supplement or drug, individual responses may vary based on factors such as age, gender, and underlying health conditions. Further research is needed to fully characterize the long-term safety profile of γ-Oryzanol.

In conclusion, γ-Oryzanol (CAS no.11042-64-1) is a promising natural compound with a wide range of biological activities. Its antioxidant, anti-inflammatory, and potential benefits in managing menopausal symptoms make it a valuable candidate for therapeutic applications in modern medicine. Recent research continues to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding of this compound grows, so does its potential to contribute to innovative treatments for various health conditions.